Cas no 5427-92-9 (Ethyl 3-cyano-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate)

• Product Name: Ethyl 3-cyano-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate
• CAS No: 5427-92-9
• MF: C₁₀H₉N₃O₅
• MW: 251.195562124252
• CID: 940434
• PubChem ID: 224566
• Update Time: 2025-11-07

Ethyl 3-cyano-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate
• ethyl 3-cyano-2-hydroxy-6-methyl-5-nitroisonicotinate
• ethyl 5-cyano-2-methyl-3-nitro-6-oxo-1H-pyridine-4-carboxylate
• CCG-1657
• NSC-13137
• SMR000528126
• Ethyl3-cyano-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate
• MLS000737405
• Maybridge1_006098
• 5427-92-9
• NSC13137
• DTXSID00279552
• HMS2856D10
• HMS558N04
• CHEMBL1580101

• Inchi： 1S/C10H9N3O5/c1-3-18-10(15)7-6(4-11)9(14)12-5(2)8(7)13(16)17/h3H2,1-2H3,(H,12,14)
• InChI Key： DAZOHUVXTFNNMV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C(NC(C)=C1[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 251.05427
• Monoisotopic Mass: 251.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 343°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.561
• PSA: 122.33

Additional information on Ethyl 3-cyano-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate

Market Research and Analysis of Ethyl 3-cyano-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate (CAS No. 5427-92-9)

Ethyl 3-cyano-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate, identified by the CAS number 5427-92-9, is a compound of significant interest in the chemical and pharmaceutical industries. This compound has been studied extensively for its potential applications in drug development, particularly in the field of cardiovascular research. Recent studies have highlighted its role as a precursor in the synthesis of various bioactive molecules, including those with anti-inflammatory and antihypertensive properties.

The global market for such specialized chemical compounds is driven by the increasing demand for innovative therapeutic agents. The compound's unique structural features make it a valuable intermediate in the synthesis of nitro derivatives, which are widely used in pharmacological research. Market analysis indicates a growing interest from both academic institutions and pharmaceutical companies to explore its potential applications further.

From a supply chain perspective, the production of Ethyl 3-cyano-6-methyl-5-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate is concentrated in regions with advanced chemical manufacturing capabilities. Key suppliers are located in Asia-Pacific countries, including China and India, where cost-effective synthesis methods have been developed. These suppliers cater to both domestic and international markets, meeting the diverse needs of researchers and manufacturers.

The demand for this compound is also influenced by its role in preclinical studies. Researchers are increasingly focusing on its ability to modulate cellular pathways associated with cardiovascular diseases. This has led to a surge in collaborative projects between academic institutions and pharmaceutical firms to accelerate its translation into clinical applications.

In terms of market trends, there is a notable shift toward sustainable synthesis methods for such compounds. Environmental regulations and the push for green chemistry are driving innovations in manufacturing processes, aiming to reduce waste and improve efficiency. This shift is expected to influence the pricing dynamics and availability of Ethyl 3-cyano-6-methyl-5-nitro-2 oxo 1 2 dihydropyridine 4 carboxylate in the coming years.

In conclusion, Ethyl 3-cyano -6 methyl -5 nitro -2 oxo -1 2 dihydropyridine -4 carboxylate (CAS No. 5427 -92 -9) holds significant promise in advancing drug discovery efforts. Its versatile applications across various stages of pharmaceutical development underscore its importance in the global market. As research continues to uncover new therapeutic potentials, this compound is poised to play a pivotal role in shaping future medical treatments.